1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID

• IUPAC Name: 1-methyl-5-[3-methyl-4-(4-methylphenyl)piperazine-1-carbonyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C18H22N4O3/c1-12-4-6-14(7-5-12)22-9-8-21(11-13(22)2)17(23)16-15(18(24)25)10-19-20(16)3/h4-7,10,13H,8-9,11H2,1-3H3,(H,24,25)
• InChI Key: HGOFNMYBEPFHJP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)C3=C(C=NN3C)C(=O)O
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID is a complex organic compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties

Preparation Methods

The synthesis of 1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID typically involves multiple steps:

Starting Materials: The synthesis begins with pyrazole and acetone to form 1-methyl-1H-pyrazole.

Intermediate Formation: The intermediate 1-methyl-1H-pyrazole is then reacted with chlorinated alkyl carboxylic acid to produce 1-methyl-1H-pyrazole-5-carboxylic acid.

Final Product: The final step involves the reaction of 1-methyl-1H-pyrazole-5-carboxylic acid with 3-methyl-4-(4-methylphenyl)piperazine under specific conditions to yield the target compound.

Chemical Reactions Analysis

1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID undergoes various chemical reactions:

Oxidation: This compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, with reagents like halogens or alkylating agents.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic systems.

Biology: It is used in the study of enzyme inhibition and receptor binding due to its unique structural properties.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID involves its interaction with specific molecular targets:

Molecular Targets: It binds to certain enzymes and receptors, altering their activity.

Pathways: The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

1-METHYL-5-{[3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID can be compared with other pyrazole derivatives:

Similar Compounds: Examples include 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID and 5-HYDROXY-1-METHYL-1H-PYRAZOLE

Uniqueness: The presence of the piperazine moiety and the specific substitution pattern on the pyrazole ring make this compound unique in its class

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds